4-hydroxy-6-methyl-3-[7-(2-thienyl)-2,3,6,7-tetrahydro-1,4-thiazepin-5-yl]-2H-pyran-2-one

• IUPAC Name: 4-hydroxy-6-methyl-3-(7-thiophen-2-yl-2,3,6,7-tetrahydro-1,4-thiazepin-5-yl)pyran-2-one
• InChI: InChI=1S/C15H15NO3S2/c1-9-7-11(17)14(15(18)19-9)10-8-13(21-6-4-16-10)12-3-2-5-20-12/h2-3,5,7,13,17H,4,6,8H2,1H3
• InChI Key: IXLQDQHHIWTMFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)O1)C2=NCCSC(C2)C3=CC=CS3)O
• Molecular Formula: C15H15NO3S2
• Molecular Weight: 321.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyran ring, which is a six-membered heterocyclic ring containing one oxygen atom and five carbon atoms. It also has a thiazepine ring, which is a seven-membered ring containing one nitrogen atom, one sulfur atom, and five carbon atoms. The presence of a thienyl group indicates a sulfur-containing heterocyclic component, specifically a thiophene ring. The compound also contains several hydroxy (-OH) and methyl (-CH3) groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems and functional groups. The exact structure would depend on the specific locations of these groups on the rings.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The hydroxy groups could act as nucleophiles in substitution reactions, and the pyran and thiazepine rings could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of polar hydroxy groups, the relative positions of these groups, and the overall shape and flexibility of the molecule.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research in chemistry. Such compounds have the potential to serve as pharmaceuticals, materials for electronics, and more. Future research could explore the synthesis, properties, and potential applications of this compound.